2-Chloro-6-(2H-tetrazol-5-yl)aniline: A Comprehensive Technical Guide on Synthesis, Properties, and Medicinal Applications
2-Chloro-6-(2H-tetrazol-5-yl)aniline: A Comprehensive Technical Guide on Synthesis, Properties, and Medicinal Applications
Executive Summary
2-Chloro-6-(2H-tetrazol-5-yl)aniline is a highly functionalized, versatile heterocyclic building block that has garnered significant attention in medicinal chemistry and agrochemical development. The molecule features an orthogonal dual-handle system: a primary aniline amine for cross-coupling or acylation, and a tetrazole ring that serves as a metabolically stable bioisostere for carboxylic acids[1]. By combining these features with the steric and lipophilic influence of an ortho-chlorine atom, this scaffold provides researchers with a robust platform for designing novel antimicrobial agents, receptor antagonists, and enzyme inhibitors[2].
This whitepaper provides an in-depth analysis of the compound's chemical identity, structural mechanics, field-proven synthetic protocols, and analytical characterization standards.
Chemical Identity & Core Identifiers
To ensure precise tracking across chemical databases and inventory systems, the core quantitative data and identifiers for 2-chloro-6-(2H-tetrazol-5-yl)aniline are summarized below.
| Property | Value |
| Chemical Name | 2-Chloro-6-(2H-tetrazol-5-yl)aniline (and 1H-tautomer) |
| CAS Number | 26803-78-1[3] |
| PubChem CID | 176652888[4] |
| Molecular Formula | C₇H₆ClN₅[3] |
| Molecular Weight | 195.61 g/mol [4] |
| SMILES | Nc1c(Cl)cccc1-c1nn[nH]n1 |
| Appearance | Off-white to pale yellow crystalline solid[5] |
Structural and Mechanistic Insights
The pharmacological utility of 2-chloro-6-(2H-tetrazol-5-yl)aniline is driven by the synergistic effects of its three primary functional groups:
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Tetrazole Tautomerism & Bioisosterism : The tetrazole ring exists in an equilibrium between its 1H and 2H tautomers. With a pKa of approximately 4.5, the tetrazole proton is highly acidic, allowing the ring to mimic the ionic interactions of a carboxylate group at physiological pH[1]. However, unlike carboxylic acids, tetrazoles are highly resistant to metabolic degradation (e.g., esterases or glucuronidation), significantly extending the half-life of derived drugs.
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The Ortho-Chlorine Modulator : The chlorine atom at the 2-position is not merely a synthetic artifact; it exerts critical steric hindrance. This bulk restricts the free rotation of the adjacent aniline group, locking the molecule into a predictable conformation that is often required for tight binding in hydrophobic receptor pockets. Furthermore, the halogen increases the overall lipophilicity (LogP) of the scaffold, enhancing cellular membrane permeability.
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Aniline Derivatization Handle : The primary amine (-NH₂) acts as a nucleophilic anchor. It is readily converted into ureas, amides, or sulfonamides, which serve as extended hydrogen-bonding networks in target binding[2].
Pharmacological design logic utilizing the 2-chloro-6-(2H-tetrazol-5-yl)aniline scaffold.
Synthesis Workflow & Experimental Protocol
The conventional synthesis of 5-substituted 1H-tetrazoles relies on the [3+2] cycloaddition of an azide with a nitrile[1]. Historically, this required hazardous hydrazoic acid. Modern, self-validating protocols utilize sodium azide (NaN₃) activated by a Lewis acid catalyst to ensure safety and high yields.
Mechanistic Causality
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Solvent Choice (DMF) : N,N-Dimethylformamide has a high boiling point (153°C), allowing the reaction to safely reach the 120°C required to overcome the high activation energy of the[3+2] cycloaddition.
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Catalyst (ZnBr₂) : The nitrile carbon on 2-amino-3-chlorobenzonitrile is a relatively poor electrophile. Zinc(II) coordinates to the nitrile nitrogen, withdrawing electron density and increasing the electrophilicity of the carbon, thereby facilitating nucleophilic attack by the azide ion. This forms a stable zinc-tetrazole intermediate that prevents decomposition.
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pH-Driven Workup : Tetrazoles are acidic. At a high pH, the product exists as a water-soluble tetrazolide anion. Adjusting the aqueous workup to pH 2-3 ensures complete protonation, driving the neutral, lipophilic product to precipitate out of the solution for easy isolation.
Synthetic workflow for 2-chloro-6-(2H-tetrazol-5-yl)aniline via [3+2] cycloaddition.
Step-by-Step Methodology
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Preparation : In an oven-dried round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1.0 equivalent of 2-amino-3-chlorobenzonitrile in anhydrous DMF (approx. 5 mL per gram of starting material).
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Reagent Addition : Carefully add 1.5 equivalents of Sodium Azide (NaN₃) followed by 1.0 equivalent of anhydrous Zinc Bromide (ZnBr₂).
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Cycloaddition : Purge the system with inert gas (N₂ or Ar) and heat the mixture to 120°C. Maintain stirring for 16–24 hours. Monitor the reaction via TLC (Eluent: Ethyl Acetate/Hexane 1:1) until the starting material spot is fully consumed.
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Complex Cleavage & Precipitation : Cool the reaction mixture to room temperature. Slowly pour the mixture into crushed ice water while stirring vigorously. Dropwise, add 1M HCl until the pH of the solution reaches 2.0 to 3.0. A pale yellow to off-white precipitate will immediately form as the zinc complex is cleaved and the tetrazole is protonated.
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Isolation : Filter the precipitate under a vacuum, wash thoroughly with cold distilled water to remove residual DMF and zinc salts, and dry under a high vacuum. If necessary, recrystallize from an ethanol/water mixture to achieve >98% purity.
Applications in Drug Discovery
The 2-chloro-6-(2H-tetrazol-5-yl)aniline scaffold is heavily utilized in the development of novel therapeutics, particularly where metabolic stability and targeted hydrogen bonding are required.
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Antimicrobial and Antifungal Agents : Structural modifications of the aniline fragment—specifically the synthesis of 1-(2-(1H-tetrazolo-5-yl)-phenyl)-3-phenylureas—have yielded highly potent antimicrobial compounds. Research demonstrates that introducing halogens (like chlorine) to the aniline fragment significantly increases activity against gram-negative bacteria such as Pseudomonas aeruginosa and Klebsiella pneumonia, outperforming several commonly used antimicrobial drugs[2].
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Sartans and Cardiovascular Drugs : The tetrazole moiety is a hallmark of angiotensin II receptor blockers (ARBs) like losartan and valsartan[1]. The 2-chloro-aniline derivative provides a unique vector for designing next-generation ARBs with altered lipophilicity profiles.
Analytical Characterization Standards
To validate the purity and structural integrity of synthesized 2-chloro-6-(2H-tetrazol-5-yl)aniline, specific analytical conditions must be met. Because the tetrazole ring is ionizable, standard neutral chromatography will result in peak tailing.
Recommended HPLC/LC-MS Conditions: Reverse-phase (RP) HPLC methods require an acidic mobile phase to keep the tetrazole fully protonated, ensuring sharp peak resolution[6].
| Parameter | Condition |
| Column | Reverse Phase (e.g., Newcrom R1 or Standard C18, 3 µm)[6] |
| Mobile Phase A | Water + 0.1% Formic Acid (MS Compatible) or Phosphoric Acid[6] |
| Mobile Phase B | Acetonitrile (MeCN)[6] |
| Detection | UV at 254 nm / Mass Spectrometry (ESI+) |
| Expected MS Adducts | [M+H]⁺ at m/z 196.04 ; [M-H]⁻ at m/z 194.02[7] |
Note on NMR: In ¹H NMR (DMSO-d₆), the tetrazole N-H proton typically appears as a broad, highly deshielded singlet far downfield (often between 15.0–16.0 ppm) due to rapid tautomeric exchange.
Sources
- 1. thieme-connect.com [thieme-connect.com]
- 2. Antimicrobial and antifungal activity of 2-(1H-tetrazolo-5-yl)anilines and products of their structural modifications | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
- 3. 26803-78-1 | 2-Chloro-6-(2H-tetrazol-5-yl)aniline - Moldb [moldb.com]
- 4. 3-Chloro-4-(tetrazol-2-yl)aniline | C7H6ClN5 | CID 176652888 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. Benzenamine, 2-chloro-6-(1H-tetrazol-5-yl)-;26803-78-1 [abichem.com]
- 6. 5-Chloro-2-(1H-tetrazol-5-yl)aniline | SIELC Technologies [sielc.com]
- 7. PubChemLite - 2-chloro-5-(1h-1,2,3,4-tetrazol-1-yl)aniline (C7H6ClN5) [pubchemlite.lcsb.uni.lu]
